N-(5-(7-ethoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[5-(7-ethoxy-1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H19N3O5/c1-3-27-16-6-4-5-14-12-17(28-19(14)16)20-23-24-21(29-20)22-18(25)11-13-7-9-15(26-2)10-8-13/h4-10,12H,3,11H2,1-2H3,(H,22,24,25)
• InChI Key: GWVNPBMMYVPXBN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C3=NN=C(O3)NC(=O)CC4=CC=C(C=C4)OC
• Molecular Formula: C21H19N3O5
• Molecular Weight: 393.4 g/mol
• CAS No.: 922098-75-7

Description

N-(5-(7-ethoxybenzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H19N3O5 and its molecular weight is 393.399. The purity is usually 95%.
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Scientific Research Applications

1. Therapeutic Potential of 1,3,4-Oxadiazole Derivatives

Therapeutic Applications : 1,3,4-Oxadiazole derivatives have been identified to exhibit a wide range of bioactivities due to their structural features, allowing for effective binding with various enzymes and receptors. This has led to their use in the development of compounds with potential applications in treating conditions such as cancer, bacterial and fungal infections, inflammation, and more. The structural uniqueness of 1,3,4-oxadiazoles facilitates the exploration of novel therapeutic agents with minimized toxicity and enhanced activity.

• Reference: G. Verma et al., Mini reviews in medicinal chemistry, 2019.

2. Environmental and Health Impact of Related Compounds

Environmental Persistence and Toxicity : Studies on related compounds, such as parabens and acetaminophen, indicate their widespread presence in the environment and potential health effects. This research highlights the environmental persistence of these compounds, their fate in aquatic systems, and their interactions with wildlife and humans. Such studies are crucial for understanding the environmental impact of chemical compounds and developing safer alternatives or remediation strategies.

• Reference: Camille Haman et al., Water research, 2015.

3. Advanced Material Applications

Polymers and Functional Materials : The synthesis and application of furan derivatives, which share some structural similarities with the query compound, highlight the potential of such molecules in developing new polymers, functional materials, and sustainable fuels. Research in this area is focused on utilizing biomass to produce valuable chemical intermediates and materials for various industrial applications.

• Reference: V. M. Chernyshev et al., Russian Chemical Reviews, 2017.